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Compound of Interest

Compound Name:
1-Benzyl-1H-pyrazole-4-boronic

acid

Cat. No.: B1274821 Get Quote

An In-depth Technical Guide to 1-Benzyl-1H-pyrazole-4-boronic acid

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of 1-Benzyl-1H-pyrazole-4-boronic acid, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical Properties
1-Benzyl-1H-pyrazole-4-boronic acid is a versatile reagent in organic synthesis, belonging to

the family of boronic acids and their derivatives.[1] It serves as a key building block for

introducing the 1-benzyl-1H-pyrazol-4-yl moiety into various molecular scaffolds.

Table 1: Physicochemical and Identification Data
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Property Value Citations

Molecular Formula C₁₀H₁₁BN₂O₂ [1][2][3]

Molecular Weight 202.02 g/mol [1][2][3]

Appearance Powder or crystals [2]

Melting Point 76-81 °C [2]

CAS Number 852362-22-2 [1][2][3]

IUPAC Name
(1-benzylpyrazol-4-yl)boronic

acid
[3]

InChI Key
JXNAIAOHYPDQQC-

UHFFFAOYSA-N
[2][3]

Canonical SMILES OB(O)c1cnn(Cc2ccccc2)c1 [2]

| Purity | ≥95% |[2] |

A common and often more stable derivative used in synthesis is the pinacol ester, 1-Benzyl-4-

(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.

Table 2: Properties of 1-Benzyl-1H-pyrazole-4-boronic acid pinacol ester

Property Value Citations

Molecular Formula C₁₆H₂₁BN₂O₂ [4]

Molecular Weight 284.16 g/mol [4]

Appearance Solid [4]

Melting Point 86-90 °C [4]

| CAS Number | 761446-45-1 |[4] |

Safety, Handling, and Storage
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Proper handling and storage are crucial for maintaining the integrity and reactivity of the

compound.

Table 3: Safety and Hazard Information

Hazard Statement Description Citations

H302 Harmful if swallowed [3]

H315 Causes skin irritation [3]

H319 Causes serious eye irritation [3]

| H335 | May cause respiratory irritation |[3] |

Handling: Use in a well-ventilated area and avoid dust formation.[5][6] Wear appropriate

personal protective equipment (PPE), including gloves and eye protection.[4][5] Avoid

contact with skin and eyes.[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5] The

recommended storage temperature is 2-8°C.[2]

Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing

media.[5]

Experimental Protocols
Synthesis of Pyrazole-4-boronic Acid Pinacol Ester
The synthesis of pyrazole-4-boronic acid derivatives often involves a palladium-catalyzed

borylation of a corresponding halopyrazole. The following is a general method adapted from

literature procedures for related compounds.[7]

Workflow for Synthesis
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Reactants Reagents & Conditions

Products

1-Benzyl-4-iodopyrazole

Palladium-Catalyzed
Borylation Reaction

(Heat, Inert Atmosphere)

Pinacol Diboron Pd Catalyst
(e.g., Pd(dppf)Cl₂)

Base
(e.g., KOAc)

Solvent
(e.g., Dioxane)

1-Benzyl-1H-pyrazole-4-boronic
acid pinacol ester Salt Byproduct

Pd(0) Catalyst

Oxidative Addition
(R'-X)

[R'-Pd(II)-X] Complex

Transmetalation
(Base, Ar-B(OH)₂)

[R'-Pd(II)-Ar] Complex

Reductive Elimination

Regenerates
Catalyst

R'-Ar Product
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1-Benzyl-1H-pyrazole-4-boronic acid
(Building Block)

Suzuki-Miyaura Coupling
(Chemical Transformation)

1-Benzyl-1H-pyrazole Derivatives
(Synthesized Compounds)

Biological Screening
(e.g., Kinase Assays)

Lead Compound Identification
(e.g., RIP1 Kinase Inhibitor)

Therapeutic Application
(e.g., Treatment for Pancreatitis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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